![molecular formula C13H15FN2 B1491765 1-Cyclohexyl-5-fluorobenzimidazole CAS No. 1375068-87-3](/img/structure/B1491765.png)
1-Cyclohexyl-5-fluorobenzimidazole
Overview
Description
1-Cyclohexyl-5-fluorobenzimidazole is a chemical compound primarily used in medicinal and pharmaceutical research. It has a molecular formula of C13H15FN2 and a molecular weight of 218.27 g/mol .
Synthesis Analysis
The synthesis of benzimidazole derivatives, including this compound, has attracted much attention from chemists . The condensation between 1,2-benzenediamine and aldehydes has received intensive interest, while many novel methods have been developed .Molecular Structure Analysis
The molecular structure of this compound consists of a benzimidazole ring attached to a cyclohexyl group and a fluorine atom .Scientific Research Applications
Antimicrobial Potential and Synthesis A new class of fluorobenzimidazole derivatives, including compounds structurally related to 1-Cyclohexyl-5-fluorobenzimidazole, were synthesized to investigate their antimicrobial potential. These compounds were prepared through multiple-step synthesis, starting from 5-(difluoromethoxy)-1H-benzimidazole-2-thiol, and showed promising results against Gram-negative bacterial strains in in vitro screenings (Joshi, Narigara, Jani, & Parikh, 2019).
Antitubercular Activity Research on novel fluorobenzimidazole derivatives substituted with structural motifs present in physiologically active natural products revealed significant antitubercular activity. These compounds were evaluated against the H37Rv strain of Mycobacterium tuberculosis, with some showing activity comparable or more potent than existing antitubercular compounds (Nandha, Nargund, Nargund, & Bhat, 2017).
Enzymatic Synthesis and Biological Evaluation In the realm of enzymatic synthesis and biological evaluation, a study on 5,6-disubstituted benzimidazole derivatives, including those with structural similarity to this compound, explored their use in the synthesis of ribo- and 2′-deoxyribonucleosides. These compounds did not exhibit significant inhibitory activity against a variety of DNA and RNA viruses, suggesting specificity in their biological interactions (Konstantinova et al., 2012).
HCV NS5A Inhibitors Fluorobenzimidazole derivatives, structurally related to this compound, were identified as potent in vitro inhibitors against Hepatitis C Virus (HCV) genotypes 1-6, showcasing the compound's potential in antiviral therapy. These inhibitors also demonstrated improved pharmacokinetic properties compared to non-fluorinated analogs, highlighting the benefit of fluorination in drug development (Randolph et al., 2016).
Antibacterial Activity Further research on fluorophores derived from the 3H-imidazo[4,5-e][2,1]benzoxazoles series, which include fluorobenzimidazole compounds, revealed their synthesis and spectroscopic characterization. These compounds underwent thermal rearrangement and were studied for their fluorescence properties and antibacterial activities against various bacterial species, demonstrating their potential as novel antimicrobial agents (Rezazadeh, Pordel, Davoodnia, & Saberi, 2015).
Mechanism of Action
Mode of Action
Benzimidazole derivatives are known to interact with various biological targets, including enzymes and receptors, leading to changes in cellular processes .
Biochemical Pathways
As a benzimidazole derivative, it might influence several cellular pathways, but specific details are currently lacking .
Pharmacokinetics
Therefore, its impact on bioavailability is unknown .
Action Environment
Factors such as pH, temperature, and presence of other molecules could potentially affect its activity .
properties
IUPAC Name |
1-cyclohexyl-5-fluorobenzimidazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15FN2/c14-10-6-7-13-12(8-10)15-9-16(13)11-4-2-1-3-5-11/h6-9,11H,1-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQKDVPQQWNODMT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2C=NC3=C2C=CC(=C3)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60742979 | |
Record name | 1-Cyclohexyl-5-fluoro-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60742979 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1375068-87-3 | |
Record name | 1H-Benzimidazole, 1-cyclohexyl-5-fluoro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1375068-87-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Cyclohexyl-5-fluoro-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60742979 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.